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Compound of Interest

Compound Name: MPO7-66

Cat. No.: B8229418

Technical Support Center: MP07-66 Treatment

This technical support center provides troubleshooting guidance and frequently asked
questions for researchers utilizing MP07-66 in cancer cell treatment experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for MP07-667?

Al: MP07-66 is a novel analog of FTY720 that exhibits anti-tumor effects, particularly in chronic
lymphocytic leukemia (CLL).[1] It functions by disrupting the SET-PP2A complex, which leads
to the reactivation of Protein Phosphatase 2A (PP2A).[1] Activated PP2A then stimulates SHP-
1 activity, initiating a positive feedback loop that promotes apoptosis in cancer cells.[2][3][4]

Q2: What is the primary signaling pathway targeted by MP07-66?

A2: MP07-66 primarily targets the SHP-1/PP2A signaling axis.[2][3] By activating PP2A, MP07-
66 indirectly activates SHP-1, a protein tyrosine phosphatase.[2][3][4] This activation leads to
the dephosphorylation of key pro-apoptotic proteins, ultimately triggering programmed cell
death.[2][3] The interplay between PP2A and SHP-1 creates a positive feedback loop that
amplifies the apoptotic signal.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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